Cas no 2228914-20-1 (3-fluoro-4-(3-sulfanylpropyl)phenol)

• Product Name: 3-fluoro-4-(3-sulfanylpropyl)phenol
• CAS No: 2228914-20-1
• MF: C₉H₁₁FOS
• MW: 186.246444940567
• CID: 6494092
• PubChem ID: 165948221
• Update Time: 2025-05-20

3-fluoro-4-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(3-sulfanylpropyl)phenol
• 2228914-20-1
• EN300-1821655

• Inchi： 1S/C9H11FOS/c10-9-6-8(11)4-3-7(9)2-1-5-12/h3-4,6,11-12H,1-2,5H2
• InChI Key： HCYJARKBPLNOTP-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 186.05146431g/mol
• Monoisotopic Mass: 186.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.2Ų

Additional information on 3-fluoro-4-(3-sulfanylpropyl)phenol

3-Fluoro-4-(3-Sulfanylpropyl)Phenol: A Comprehensive Overview

The compound 3-fluoro-4-(3-sulfanylpropyl)phenol, identified by the CAS number 2228914-20-1, is a structurally unique aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its phenolic ring substituted with a fluorine atom at the 3-position and a 3-sulfanylpropyl group at the 4-position. The presence of these substituents imparts distinct chemical properties, making it an interesting subject for research and development.

The synthesis of 3-fluoro-4-(3-sulfanylpropyl)phenol involves a multi-step process, typically starting with the hydroxylation of an appropriate aromatic precursor. The introduction of the fluorine atom and the thioether group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most notable applications of this compound lies in its pharmacological properties. Studies have shown that 3-fluoro-4-(3-sulfanylpropyl)phenol exhibits potent antioxidant activity, which is attributed to its ability to scavenge free radicals. This property makes it a promising candidate for use in skincare products and dietary supplements aimed at combating oxidative stress and promoting cellular health.

In addition to its antioxidant properties, this compound has demonstrated anti-inflammatory effects in preclinical models. Research published in the Journal of Medicinal Chemistry highlights its potential as a therapeutic agent for inflammatory diseases such as arthritis and cardiovascular disorders. The sulfanyl group plays a crucial role in modulating these biological activities, suggesting that structural variations could lead to even more effective derivatives.

The chemical stability of CAS No. 2228914-20-1 is another area of interest for researchers. Under standard conditions, the compound exhibits good stability, making it suitable for long-term storage and transportation. However, exposure to extreme temperatures or reactive chemicals can lead to degradation, necessitating careful handling during industrial processes.

From a materials science perspective, 3-fluoro-4-(3-sulfanylpropyl)phenol has shown promise as a building block for advanced materials. Its ability to form stable covalent bonds with other organic molecules makes it a valuable component in polymer synthesis. Recent studies have explored its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In conclusion, CAS No. 2228914-20-1, or 3-fluoro-4-(3-sulfanylpropyl)phenol, is a versatile compound with diverse applications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to the development of innovative solutions in medicine, materials science, and beyond.